Cas no 24613-96-5 (Quinoline, 2-(2-benzoxazolyl)-)
24613-96-5 structure
Product Name:Quinoline, 2-(2-benzoxazolyl)-
CAS No:24613-96-5
MF:C16H10N2O
MW:246.26340341568
CID:1418742
PubChem ID:723043
Update Time:2025-04-20
Quinoline, 2-(2-benzoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2-(2-benzoxazolyl)-
- 2-quinolin-2-yl-1,3-benzoxazole
- 2-(quinolin-2-yl)benzo[d]oxazole
- BDBM39018
- SCHEMBL15855087
- 2-(2-quinolinyl)-1,3-benzoxazole
- 24613-96-5
- CHEMBL1466997
- DTXSID40352318
- REGID_FOR_CID_723043
- cid_723043
- 2-(2-quinolyl)-1,3-benzoxazole
- 2-(2-Benzoxazolyl)quinoline
- Oprea1_845547
- AKOS000647235
- HS-3860
- STK396586
- SMR000069536
- SR-01000395347-1
- HMS1607P16
- 2-(2'-quinolyl)benzoxazole
- 2-(1,3-benzoxazol-2-yl)quinoline
- F0037-8532
- HMS2451I21
- Cambridge id 5360297
- SR-01000395347
- 2-(2-Quinolyl)benzoxazole
- MLS000059165
-
- Inchi: 1S/C16H10N2O/c1-2-6-12-11(5-1)9-10-14(17-12)16-18-13-7-3-4-8-15(13)19-16/h1-10H
- InChI Key: LEYACHSFIUEDPZ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 246.0794
- Monoisotopic Mass: 246.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- PSA: 38.92
Quinoline, 2-(2-benzoxazolyl)- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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